2-Benzyl-5-phenylpyridazin-3(2H)-one

• CAS No.: 825633-99-6
• Molecular Formula: C17H14N2O
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 2-benzyl-5-phenylpyridazin-3-one
• InChI: InChI=1S/C17H14N2O/c20-17-11-16(15-9-5-2-6-10-15)12-18-19(17)13-14-7-3-1-4-8-14/h1-12H,13H2
• InChI Key: BCSYIFBIZNCPSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C=C(C=N2)C3=CC=CC=C3

Description

2-Benzyl-5-phenylpyridazin-3(2H)-one is a heterocyclic compound that belongs to the pyridazine family Pyridazines are known for their diverse biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Benzyl-5-phenylpyridazin-3(2H)-one typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of hydrazine derivatives with diketones or ketoesters. The reaction conditions may include:

Solvent: Ethanol, methanol, or other suitable solvents.

Catalysts: Acidic or basic catalysts to facilitate the cyclization process.

Temperature: Reactions are often carried out at elevated temperatures to ensure complete cyclization.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the synthetic route for large-scale production. This may include:

Continuous flow reactors: To enhance reaction efficiency and yield.

Purification techniques: Such as recrystallization or chromatography to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Benzyl-5-phenylpyridazin-3(2H)-one can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding N-oxides using oxidizing agents like hydrogen peroxide.

Reduction: Reduction of the pyridazinone ring to form dihydropyridazines using reducing agents like sodium borohydride.

Substitution: Electrophilic or nucleophilic substitution reactions on the benzyl or phenyl groups.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents, nucleophiles.

Major Products Formed

N-oxides: From oxidation reactions.

Dihydropyridazines: From reduction reactions.

Substituted derivatives: From substitution reactions.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving pyridazine derivatives.

Medicine: Potential therapeutic agent due to its structural similarity to known bioactive pyridazines.

Industry: Used in the development of new materials or as intermediates in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-Benzyl-5-phenylpyridazin-3(2H)-one would depend on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include:

Enzyme inhibition: Binding to active sites of enzymes and preventing substrate access.

Receptor modulation: Interacting with cell surface or intracellular receptors to alter signaling pathways.

Comparison with Similar Compounds

Similar Compounds

2-Benzylpyridazin-3(2H)-one: Lacks the phenyl group, which may affect its chemical properties and biological activity.

5-Phenylpyridazin-3(2H)-one: Lacks the benzyl group, potentially altering its reactivity and applications.

Uniqueness

2-Benzyl-5-phenylpyridazin-3(2H)-one is unique due to the presence of both benzyl and phenyl groups, which may enhance its stability, reactivity, and potential biological activity compared to similar compounds.